N-(3-methylpyrrolidin-3-yl)acetamide

• IUPAC Name: N-(3-methylpyrrolidin-3-yl)acetamide
• InChI: InChI=1S/C7H14N2O/c1-6(10)9-7(2)3-4-8-5-7/h8H,3-5H2,1-2H3,(H,9,10)
• InChI Key: FHUVQAZMVCLIIW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1(CCNC1)C
• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol

Description

N-(3-methylpyrrolidin-3-yl)acetamide, commonly known as MPAA, is a chemical compound that has gained significant attention in scientific research due to its various applications in the field of biochemistry and pharmacology. MPAA is a derivative of pyrrolidine, which is a heterocyclic organic compound that contains a five-membered ring with four carbon atoms and one nitrogen atom. MPAA has a molecular formula of C₆H₁₂N₂O and a molecular weight of 128.18 g/mol.

Safety and Hazards

“N-(3-methylpyrrolidin-3-yl)acetamide” is classified as a dangerous good. It has a signal word of “Danger” and is classified as class 8. The hazard statement is H314. Precautionary statements include P301+P330+P331-P303+P361+P353-P363-P304+P340-P310-P321-P260-P264-P280-P305+P351+P338-P405-P501.

Synthesis routes and methods

Procedure details

A mixture of N-(1-benzyl-3-methylpyrrolidin-3-yl)-acetamide (600 mg, 2.6 mmol), palladium on carbon (400 mg, 10%) and ethanol (20 mL) was stirred at 40° C. under 50 Psi of hydrogen for 16 hours. The resulting mixture was filtrated. The filtrate was concentrated in vacuo to give 200 mg of the desired product (yield was 54%), which was used for next step without any purification.